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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B3028649 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Octenal (CAS No: 2548-87-0), a combustible liquid also known to

cause skin and eye irritation. Adherence to these procedural steps will help mitigate risks and

ensure safe operational conduct and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Octenal is classified as a combustible liquid that can cause skin irritation, serious eye

irritation, and may lead to an allergic skin reaction.[1][2][3] It is also considered harmful to

aquatic life with long-lasting effects.[1] Therefore, stringent adherence to PPE protocols is

mandatory.

The following table summarizes the recommended PPE and key safety parameters for handling

2-Octenal.
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Parameter Specification Source(s)

Eye Protection

Chemical safety goggles or

safety glasses with side

shields conforming to EN166

or NIOSH standards.

[2][4]

Hand Protection

For extended contact: Butyl

rubber gloves. For incidental

splash contact: Nitrile rubber

gloves. It is crucial to conduct

on-site testing to determine

safe usage parameters as

performance can vary based

on conditions, exposure time,

and chemical concentration.[2]

[4][5]

Skin and Body Protection

Lab coat, apron, or coveralls.

Protective work clothing is

essential to prevent skin

exposure.[6][7] Closed-toe

shoes are required.[7]

Respiratory Protection

Not typically required under

normal use conditions with

adequate ventilation.[1] If

vapors or mists are generated,

or if risk assessment indicates

necessity, use a full-face

respirator with appropriate

cartridges (e.g., Type ABEK

(EN 14387)) approved by

NIOSH or equivalent.[4][8]
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Occupational Exposure Limits

(OELs)

Not established by OSHA,

NIOSH, or ACGIH.[1][3][8]

Engineering controls should be

implemented to minimize

potential for inhalation.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for minimizing exposure and ensuring

safety.

1. Engineering Controls & Preparation:

Always handle 2-Octenal in a properly operating chemical fume hood with an average face

velocity of at least 100 feet per minute.[3]

Ensure an eyewash station and safety shower are readily accessible.

Keep away from open flames, hot surfaces, and other sources of ignition.[2][9]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

2. Donning Personal Protective Equipment (PPE):

Before handling, inspect all PPE for integrity.

Don a lab coat, followed by chemical safety goggles.

Wear the appropriate chemically resistant gloves (Butyl rubber for extended use, Nitrile for

splash protection).[5] Ensure gloves are removed using the proper technique to avoid skin

contact with the outer surface.[4][8]

3. Handling and Use:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1][4]
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After handling, wash hands thoroughly with soap and water.[2]

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[2][4]

4. In Case of Accidental Exposure (First Aid):

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention if irritation persists.[2][4]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[2][4]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing. If symptoms occur, seek medical attention.[1][4]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

advice.[1][4]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Collect waste 2-Octenal and any contaminated materials (e.g., absorbent

pads, gloves) in a suitable, closed, and clearly labeled container for disposal.[4]

Disposal Method: Disposal must be conducted in accordance with all local, state, and federal

regulations.[2][10] Do not dispose of with household garbage or allow the product to reach

the sewage system.[4][11] Contact a licensed professional waste disposal service.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Octenal, from

preparation to disposal.
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Caption: Workflow for the safe handling of 2-Octenal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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